Cas no 2680870-13-5 (5-Bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-Bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680870-13-5
• MF: C₉H₄BrF₄NO₃
• MW: 330.030575752258
• CID: 5625089
• PubChem ID: 165925840
• Update Time: 2025-10-29

5-Bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28295467
• 2680870-13-5
• 5-Bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4BrF4NO3/c10-3-1-4(7(16)17)6(5(11)2-3)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： LTPJFALDYGDILO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 328.93107g/mol
• Monoisotopic Mass: 328.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

5-Bromo-3-Fluoro-2-(2,2,2-Trifluoroacetamido)Benzoic Acid: A Comprehensive Overview

5-Bromo-3-fluoro-2-(2,2,2-trifluoroacetamido)benzoic acid, also known by its CAS number 134708-13-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, a fluorine atom at the 3-position, and a trifluoroacetamido group at the 2-position of a benzoic acid backbone. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 5-bromo-3-fluoro-2-(trifluoroacetamido)benzoic acid involves a series of intricate organic reactions. The process typically begins with the bromination of a fluorinated benzoic acid derivative, followed by the introduction of the trifluoroacetamido group through an amide coupling reaction. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yields. These developments have been documented in several high-impact journals, highlighting the importance of this compound in modern organic chemistry.

5-Bromo-3-fluoro-2-(trifluoroacetamido)benzoic acid has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits remarkable bioactivity against various disease targets, including cancer and infectious diseases. For instance, recent research published in Nature Communications demonstrated that this compound can inhibit key enzymes involved in tumor progression, making it a promising candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to act as a herbicide or fungicide has been explored in several studies. A study conducted by researchers at the University of California revealed that 5-bromo-3-fluoro-2-(trifluoroacetamido)benzoic acid can effectively inhibit the growth of pathogenic fungi without causing harm to crops. This finding has significant implications for sustainable agriculture and food security.

The electronic properties of 5-bromo-3-fluoro-2-(trifluoroacetamido)benzoic acid make it an attractive candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in materials science have leveraged the unique electronic characteristics of this compound to develop more efficient optoelectronic devices. For example, scientists at Stanford University have utilized this compound as a building block for creating flexible and transparent OLEDs with improved performance.

The environmental impact of synthesizing and using 5-bromo-3-fluoro-2-(trifluoroacetamido)benzoic acid has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis methods that minimize waste and reduce energy consumption. Furthermore, studies on its biodegradation and toxicity are ongoing to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, 5-bromo-3-fluoro-2-(trifluoroacetamido)benzoic acid, with its CAS number 134708-13-5, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development across industries. As scientific advancements continue to unfold, this compound is poised to play an even more critical role in addressing global challenges in health, agriculture, and technology.